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Compound of Interest

Compound Name: Triallyl aconitate

Cat. No.: B12104131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triallyl aconitate (CAS No. 13675-27-9) is a tri-ester of aconitic acid, a naturally occurring

tricarboxylic acid. Possessing three reactive allyl groups, this molecule holds significant

potential as a crosslinking agent and monomer in polymer chemistry. Its structural similarity to

other biologically active aconitate esters suggests possible, yet underexplored, applications in

the pharmaceutical and drug delivery sectors. This technical guide provides a comprehensive

overview of the available information on triallyl aconitate, including its chemical and physical

properties, inferred synthesis and characterization methods, potential applications, and a

toxicological profile based on related allyl esters. Due to the limited specific data available for

triallyl aconitate, this guide supplements direct information with well-established principles of

organic chemistry and data from analogous compounds.

Chemical and Physical Properties
Triallyl aconitate is the tri-2-propen-1-yl ester of 1-propene-1,2,3-tricarboxylic acid. Its

structure combines the functionalities of a tricarboxylic acid ester with the reactivity of three

terminal double bonds.

Table 1: Physicochemical Properties of Triallyl Aconitate
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Property Value Source/Notes

CAS Number 13675-27-9

Molecular Formula C₁₅H₁₈O₆

Molecular Weight 294.30 g/mol

Boiling Point 108 °C at 0.1 mmHg Estimated

Density ~1.1-1.2 g/cm³ Estimated

Refractive Index ~1.4-1.5 Estimated

Flash Point 166.7 °C
Reported value, requires

verification

Solubility
Insoluble in water; Soluble in

common organic solvents.
Inferred from similar esters

Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of triallyl aconitate are not

readily available in published literature, a probable and well-established method is the Fischer-

Speier esterification of aconitic acid with allyl alcohol.

Experimental Protocol: Fischer-Speier Esterification
(Inferred)
Objective: To synthesize triallyl aconitate from aconitic acid and allyl alcohol.

Materials:

Aconitic acid (cis- or trans-isomer)

Allyl alcohol (large excess)

Strong acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

Anhydrous sodium sulfate or magnesium sulfate
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Sodium bicarbonate solution (saturated)

Brine solution

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Dean-Stark apparatus (optional, for water removal)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark

trap if used), combine aconitic acid and a large excess of allyl alcohol (which also serves as

the solvent).

Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., 1-2% by weight of the

aconitic acid).

Reaction: Heat the mixture to reflux. The reaction progress can be monitored by thin-layer

chromatography (TLC) or by observing the collection of water in the Dean-Stark trap.

Work-up:

Cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent.

Purification:

Remove the solvent and excess allyl alcohol under reduced pressure using a rotary

evaporator.
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The crude triallyl aconitate can be further purified by vacuum distillation.

Caption: General workflow for the synthesis of triallyl aconitate.

Characterization (Predicted)
The structure and purity of triallyl aconitate would be confirmed using standard analytical

techniques.

Table 2: Predicted Spectroscopic Data for Triallyl Aconitate

Technique Predicted Key Signals

¹H NMR

Signals corresponding to the allyl protons (-

CH=CH₂, -O-CH₂-), and the protons of the

aconitate backbone.

¹³C NMR

Carbonyl carbons of the ester groups, carbons

of the allyl groups (both sp² and sp³ hybridized),

and carbons of the aconitate backbone.

FT-IR (cm⁻¹)

Strong C=O stretching vibration for the ester

groups (~1730 cm⁻¹), C=C stretching for the

allyl groups (~1645 cm⁻¹), and C-O stretching

vibrations.

Mass Spec.

A molecular ion peak corresponding to the

molecular weight of triallyl aconitate (294.30

m/z), along with characteristic fragmentation

patterns.

Reactivity and Potential Applications
The trifunctional nature of triallyl aconitate, with its three polymerizable allyl groups, makes it

a prime candidate for applications in polymer science.

Polymer Chemistry
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Triallyl aconitate can serve as a crosslinking agent or a monomer in the synthesis of

polymers. The allyl groups can undergo free-radical polymerization, leading to the formation of

a three-dimensional network structure. This property could be utilized in the production of:

Thermosetting Resins: For use in coatings, adhesives, and composites.

Hydrogels: The crosslinked network could form hydrogels with potential applications in

biomedicine and agriculture.

Dental Materials: As a component in dental composites and adhesives.

Potential in Drug Development and Delivery
While no direct studies on the pharmacological activity of triallyl aconitate have been found,

the broader family of aconitic acid and its esters have shown biological activity.[1]

Prodrug Strategy: The ester linkages in triallyl aconitate could potentially be hydrolyzed in

vivo by esterases to release aconitic acid and allyl alcohol. Aconitic acid itself has been

investigated for its anti-inflammatory properties.[1][2] However, the release of allyl alcohol

would be a significant toxicological concern.

Drug Delivery Systems: Aconitic acid has been used to modify polymers for drug delivery

applications, leveraging its carboxylic acid groups to improve properties like hydrophilicity

and swelling for controlled release.[1] Triallyl aconitate could potentially be polymerized to

form a biodegradable matrix for the encapsulation and controlled release of therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12104131#triallyl-aconitate-cas-number-13675-27-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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